Cas no 1936178-42-5 (3-Amino-2,2-dimethylpropane-1-sulfonamide)

• Product Name: 3-Amino-2,2-dimethylpropane-1-sulfonamide
• CAS No: 1936178-42-5
• MF: C₅H₁₄N₂O₂S
• MW: 166.241859912872
• MDL: MFCD30535581
• CID: 4630521
• PubChem ID: 87766169
• Update Time: 2025-07-23

3-Amino-2,2-dimethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-dimethylpropane-1-sulfonamide
• 3-Amino-2,2-dimethylpropane-1-sulfonamide

• MDL： MFCD30535581
• Inchi： 1S/C5H14N2O2S/c1-5(2,3-6)4-10(7,8)9/h3-4,6H2,1-2H3,(H2,7,8,9)
• InChI Key： OLBPMWSTQVZVBA-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)CN)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 190
• XLogP3: -0.8
• Topological Polar Surface Area: 94.6

Additional information on 3-Amino-2,2-dimethylpropane-1-sulfonamide

Comprehensive Overview of 3-Amino-2,2-dimethylpropane-1-sulfonamide (CAS No. 1936178-42-5): Properties, Applications, and Industry Insights

3-Amino-2,2-dimethylpropane-1-sulfonamide (CAS No. 1936178-42-5) is a specialized sulfonamide derivative with a unique molecular structure featuring an amino group and a dimethyl-substituted propane backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in drug design, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, the demand for high-purity sulfonamide compounds like 3-Amino-2,2-dimethylpropane-1-sulfonamide has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers are actively exploring its role in structure-activity relationship (SAR) studies, particularly in modulating solubility and bioavailability. The compound’s sterically hindered amine group also makes it a candidate for catalysis and ligand design in coordination chemistry.

From an industrial perspective, 1936178-42-5 is often discussed in forums focusing on green chemistry and sustainable synthesis. A frequently asked question (FAQ) in search engines is: *"How can 3-Amino-2,2-dimethylpropane-1-sulfonamide be synthesized with minimal environmental impact?"* This aligns with the growing trend of optimizing atom economy and reducing hazardous byproducts. Recent patents highlight its use in water-soluble prodrugs, addressing challenges in drug delivery systems.

The compound’s physicochemical properties—such as its logP value and hydrogen-bonding capacity—are critical for applications in medicinal chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Notably, its stability under varying pH conditions makes it suitable for formulation development.

Emerging trends also link 1936178-42-5 to machine learning (ML)-assisted drug discovery. Researchers leverage cheminformatics tools to predict its interactions with proteins, a topic frequently searched in academic databases. Another hot topic is its potential in crop protection agents, where sulfonamides are explored for their systemic activity against plant pathogens.

In summary, 3-Amino-2,2-dimethylpropane-1-sulfonamide (CAS No. 1936178-42-5) represents a versatile building block in modern chemistry. Its relevance spans drug development, material science, and agrochemical innovation, supported by rigorous research and evolving regulatory frameworks. For laboratories and manufacturers, sourcing high-quality batches with documented COA (Certificate of Analysis) remains a priority to ensure reproducibility in downstream applications.